Cas no 840490-02-0 (Piperazine,1-[6-[[[(3-hydroxy-4,4-dimethylpentyl)amino]carbonyl]amino]-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-)

• Product name: Piperazine,1-[6-[[[(3-hydroxy-4,4-dimethylpentyl)amino]carbonyl]amino]-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
• CAS No: 840490-02-0
• MF: C₂₄H₃₁F₃N₆O₃
• MW: 508.536555528641
• CID: 1819119

Piperazine,1-[6-[[[(3-hydroxy-4,4-dimethylpentyl)amino]carbonyl]amino]-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[6-[[[(3-hydroxy-4,4-dimethylpentyl)amino]carbonyl]amino]-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
• Urea, N-(3-hydroxy-4,4-dimethylpentyl)-N'-[6-[4-[2-(trifluoromethyl)benzoyl]-1-piperazinyl]-3-pyridazinyl]-

• Inchi： 1S/C24H31F3N6O3/c1-23(2,3)18(34)10-11-28-22(36)29-19-8-9-20(31-30-19)32-12-14-33(15-13-32)21(35)16-6-4-5-7-17(16)24(25,26)27/h4-9,18,34H,10-15H2,1-3H3,(H2,28,29,30,36)
• InChI Key： DUQFZGJFMYCKLE-UHFFFAOYSA-N
• SMILES： N(CCC(O)C(C)(C)C)C(NC1=NN=C(N2CCN(C(=O)C3=CC=CC=C3C(F)(F)F)CC2)C=C1)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 693.0±55.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)